Upgrading of biomass transformation residue: influence of gas flow composition on acetic acid ketonic condensation

Catalysis Science & Technology Pub Date: 2011-11-08 DOI: 10.1039/C1CY00346A

Abstract

Acetic acid, a common biomass transformation residue, can be converted into acetone by direct ketonization in the gas phase over γ-Fe2O3 (maghemite) pre-activated at 450 °C under air. This reaction was performed in a continuous flow reactor with varying temperature from 250 to 300 °C and different carrier gases. Using N2 as carrier gas, the activity of the iron based catalyst normally increased with increasing temperature and contact time and remained constant under stationary operating conditions. A slight decrease of activity was observed using a N2/CO2 mixture as carrier gas. A strong enhancement of the activity was observed when H2 was introduced in the carrier gas, as a N2/H2 or CO2/H2 mixture. This improvement could be attributed to the modification of the oxidation state of the iron catalyst used for which in situ characterisation is still to be performed.

Graphical abstract: Upgrading of biomass transformation residue: influence of gas flow composition on acetic acid ketonic condensation
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